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Compound of Interest

Compound Name: Malic acid 4-Me ester

Cat. No.: B151817 Get Quote

Essential Safety and Handling Guide for Dimethyl
Malate
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of Dimethyl Malate

(also referred to as Malic acid 4-Me ester). The following procedures are designed to ensure

the safe handling, storage, and disposal of this chemical, minimizing risks to laboratory

personnel and the environment.

Hazard Identification and Personal Protective Equipment
Dimethyl malate is a combustible liquid and vapor that can cause eye and skin irritation.[1] It

may be harmful if swallowed or absorbed through the skin, and can cause respiratory and

digestive tract irritation.[1] Adherence to proper personal protective equipment (PPE) protocols

is mandatory to ensure safety.

Quantitative Safety Data Summary
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Parameter Value Reference

Flash Point 91 °C (195.80 °F) [1]

Autoignition Temperature 390 °C / 734 °F [2]

NFPA Rating
Health: 2, Flammability: 2,

Instability: 0
[1]

Recommended Personal Protective Equipment (PPE)

Area of Protection Required Equipment Specification

Eye/Face Protection Chemical Safety Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection Protective Gloves

Appropriate chemical-resistant

gloves to prevent skin

exposure.[1][3]

Protective Clothing

Lab coat or other appropriate

clothing to prevent skin

contact.[1][2][3]

Respiratory Protection NIOSH-approved Respirator

Required when vapors or

aerosols are generated or if

ventilation is inadequate.[1][4]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Operational and Disposal Plans
A systematic approach to handling Dimethyl Malate from receipt to disposal is crucial for

maintaining a safe laboratory environment.

Step-by-Step Handling and Storage Protocol
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Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leaks. Ensure the container is properly labeled.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1] Keep the container tightly closed.[1][3] Store away from incompatible materials

such as acids, bases, oxidizing agents, and reducing agents.[3]

Handling:

Always work in a well-ventilated area, preferably in a chemical fume hood.[3][5]

Wear the appropriate PPE as specified in the table above.[3]

Avoid contact with eyes, skin, and clothing.[6]

Do not breathe vapors or mists.[4]

Wash hands thoroughly after handling.[1][5]

Do not eat, drink, or smoke in the handling area.[4]

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.

Disposal:

Dispose of waste in accordance with local, regional, and national regulations.[4][5]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Do not empty into drains.[4][5]

Contaminated packaging should be handled in the same way as the substance itself.[5]

Experimental Workflow
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Preparation

Chemical Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Retrieve Dimethyl Malate from Storage

Dispense Required Amount

Perform Experiment

Return Unused Chemical to Storage

Decontaminate Work Area

Dispose of Waste in Designated Container

Remove and Properly Store/Dispose of PPE

Wash Hands Thoroughly
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Spill Response Personnel Exposure Fire Response

Incident Occurs
(Spill, Exposure, Fire)

Evacuate Immediate Area

Spill

Remove from Exposure

Exposure

Activate Fire Alarm

Fire

Ensure Ventilation

Contain Spill with Inert Material

Collect and Containerize Waste

Clean and Decontaminate Area

Administer First Aid
(Eye Wash, Shower)

Seek Immediate Medical Attention

Evacuate the Area

Use Appropriate Extinguishing Media (if safe)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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